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Introduction

Poly(ADP-ribose) polymerase 14 (PARP14) is a member of the PARP family of enzymes that
catalyzes the transfer of ADP-ribose units to target proteins, a post-translational modification
known as MARylation (mono-ADP-ribosylation).[1] PARP14 is implicated in various cellular
processes, including the regulation of inflammatory signaling pathways, such as the Interleukin-
4 (IL-4)/STAT6 and interferon-gamma (IFN-y) pathways.[2][3] Dysregulation of PARP14 activity
is associated with certain cancers and inflammatory diseases, making it a compelling target for
therapeutic intervention.

RBNO012759 is a potent and highly selective small molecule inhibitor of PARP14.[2][4]
Interestingly, inhibition of PARP14's catalytic activity by RBN012759 leads to the stabilization of
the PARP14 protein. This phenomenon can be readily observed and quantified using Western
blotting, providing a valuable pharmacodynamic marker for target engagement in preclinical
studies. This application note provides a detailed protocol for the Western blot analysis of
PARP14 stabilization in response to RBN012759 treatment.
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Principle

The catalytic activity of PARP14 is linked to its own stability. Inhibition of this activity by
RBNO012759 prevents auto-MARylation, a process that can signal for protein degradation. As a
result, the inhibition of catalytic function leads to an accumulation of the PARP14 protein within
the cell. This increase in PARP14 protein levels can be detected by Western blotting, where the
intensity of the PARP14 band is expected to increase with escalating concentrations of
RBN012759.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of PARP14 and the experimental

workflow for the Western blot protocol.
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Caption: PARP14 signaling pathway and the mechanism of RBN012759-induced stabilization.

Western Blot Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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